Cas no 2108304-93-2 (3-{[(Tert-butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid)
3-{[(Tert-butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-{[(tert-butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid
- 3-{[(t-Butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid
- 3-{[(Tert-butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid
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- MDL: MFCD30181440
- Inchi: 1S/C15H28N2O5/c1-15(2,3)22-14(20)17(8-5-13(18)19)7-4-6-16-9-11-21-12-10-16/h4-12H2,1-3H3,(H,18,19)
- InChI Key: VBUZRJGQBAGMTJ-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)CCCN(C(=O)OC(C)(C)C)CCC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 9
- Complexity: 361
- XLogP3: -1.6
- Topological Polar Surface Area: 79.3
3-{[(Tert-butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB514165-1 g |
3-{[(t-Butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid |
2108304-93-2 | 1g |
€542.30 | 2023-04-18 | ||
| abcr | AB514165-5 g |
3-{[(t-Butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid |
2108304-93-2 | 5g |
€947.00 | 2023-04-18 | ||
| abcr | AB514165-10 g |
3-{[(t-Butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid |
2108304-93-2 | 10g |
€1,330.40 | 2023-04-18 | ||
| abcr | AB514165-1g |
3-{[(t-Butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid; . |
2108304-93-2 | 1g |
€542.30 | 2025-04-20 | ||
| abcr | AB514165-5g |
3-{[(t-Butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid; . |
2108304-93-2 | 5g |
€947.00 | 2025-04-20 | ||
| abcr | AB514165-10g |
3-{[(t-Butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid; . |
2108304-93-2 | 10g |
€1330.40 | 2025-04-20 | ||
| abcr | AB514165-25g |
3-{[(t-Butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid; . |
2108304-93-2 | 25g |
€1851.50 | 2025-04-20 |
3-{[(Tert-butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 3-{[(Tert-butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid
3-{[(Tert-butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid
The compound 3-{[(Tert-butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid (CAS No. 2108304-93-2) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound, often referred to as tert-butyl (3-(morpholin-4-yl)propyl)carbamate propanoic acid, is characterized by its complex structure, which includes a tert-butoxy carbonyl group, a morpholine moiety, and a propanoic acid backbone. These structural features contribute to its unique chemical properties and reactivity.
Recent studies have highlighted the importance of tert-butyl (3-(morpholin-4-yl)propyl)carbamate propanoic acid in the development of advanced materials. Researchers have demonstrated that this compound can serve as a versatile building block for the synthesis of high-performance polymers and coatings. Its ability to undergo various types of polymerization reactions, including free radical and step-growth polymerization, makes it an attractive candidate for industrial applications.
In the pharmaceutical industry, tert-butyl (3-(morpholin-4-yl)propyl)carbamate propanoic acid has shown promise as a precursor for drug delivery systems. The morpholine group within its structure is known for its ability to form stable amide bonds, which are critical in the design of biocompatible polymers. Additionally, the propanoic acid moiety provides flexibility in functionalizing the molecule for specific therapeutic applications.
One of the most recent breakthroughs involving this compound is its role in the synthesis of stimuli-responsive materials. Scientists have successfully incorporated tert-butyl (3-(morpholin-4-yl)propyl)carbamate propanoic acid into polymer networks that exhibit reversible changes in their physical properties under external stimuli, such as temperature or pH. These materials hold great potential for use in smart drug delivery systems and adaptive coatings.
The synthesis of tert-butyl (3-(morpholin-4-yl)propyl)carbamate propanoic acid typically involves a multi-step process that combines nucleophilic substitution and condensation reactions. The key intermediates include morpholine derivatives and tert-butyl carbonyl compounds, which are carefully selected to ensure high yields and purity. Recent advancements in catalytic methods have further optimized this synthesis pathway, making it more efficient and environmentally friendly.
From a chemical standpoint, tert-butyl (3-(morpholin-4-yl)propyl)carbamate propanoic acid exhibits excellent thermal stability and chemical resistance, attributes that are highly desirable in industrial applications. Its ability to form strong hydrogen bonds with other molecules also contributes to its utility in creating robust polymer networks.
In conclusion, tert-butyl (3-(morpholin-4-yl)propyl)carbamate propanoic acid is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in the development of next-generation materials and pharmaceuticals.
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